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Compound of Interest

Compound Name:
5-Bromo-2-

(difluoromethoxy)benzoic acid

Cat. No.: B1276099 Get Quote

Technical Guide: 5-Bromo-2-
(difluoromethoxy)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 5-Bromo-2-(difluoromethoxy)benzoic acid, a key intermediate in

pharmaceutical research and development.

Core Molecular Data
The fundamental molecular and chemical properties of 5-Bromo-2-(difluoromethoxy)benzoic
acid are summarized below. These data are critical for reaction planning, analytical method

development, and chemical registration.
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Parameter Value

Molecular Formula C₈H₅BrF₂O₃

Molecular Weight 267.03 g/mol

CAS Number

Not directly available for the acid, but the methyl

ester is registered under CAS No. 1131587-78-

4.[1]

Canonical SMILES C1=C(C(=CC(=C1Br)F)F)C(=O)O

InChI Key Not available

Synthesis Protocols
The synthesis of 5-Bromo-2-(difluoromethoxy)benzoic acid can be approached through a

multi-step process, typically involving the bromination of a substituted benzoic acid precursor.

While a specific protocol for this exact molecule is not readily available in the public domain,

the following is a representative experimental methodology based on the synthesis of

structurally similar compounds, such as 5-Bromo-2-fluorobenzoic acid and 5-bromo-2,4-

difluorobenzoic acid.[2][3]

Representative Bromination of a Substituted Benzoic Acid:

Reaction Setup: In a suitable reaction vessel, dissolve the starting material, 2-

(difluoromethoxy)benzoic acid, in a solvent such as dichloromethane or concentrated sulfuric

acid.[2][3]

Brominating Agent Addition: Cool the solution to a controlled temperature, typically between

0°C and 25°C.[2][3] Slowly add a brominating agent, such as N-bromosuccinimide (NBS) or

dibromohydantoin, in portion-wise additions to manage the reaction exotherm.[2][3]

Reaction Monitoring: Stir the mixture at a controlled temperature for several hours. The

reaction progress should be monitored by a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) or Thin Layer Chromatography (TLC), to

ensure the complete consumption of the starting material.[2]
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Work-up: Once the reaction is complete, the mixture is quenched, typically by the addition of

water or an aqueous solution of a reducing agent to consume any excess bromine. The

product is then extracted into an organic solvent.

Purification: The organic extracts are combined, washed, dried, and the solvent is removed

under reduced pressure. The crude product is then purified, commonly by recrystallization or

column chromatography, to yield the final high-purity 5-Bromo-2-(difluoromethoxy)benzoic
acid.[4]

Analytical Methods
The purity and identity of 5-Bromo-2-(difluoromethoxy)benzoic acid are typically confirmed

using a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing

the purity of substituted benzoic acids. A reverse-phase C18 column with a mobile phase

consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or

methanol) is commonly employed. Detection is typically performed using a UV detector at a

wavelength where the analyte exhibits strong absorbance.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

confirming the chemical structure of the final compound. The chemical shifts, splitting

patterns, and integration of the signals provide detailed information about the arrangement of

atoms in the molecule.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and to gain information about its fragmentation patterns, further confirming its

identity.

Visualized Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of a

substituted benzoic acid, such as 5-Bromo-2-(difluoromethoxy)benzoic acid.

Starting Material
(e.g., 2-(difluoromethoxy)benzoic acid)

Bromination Reaction
(e.g., with NBS)

Dissolve in Solvent Reaction QuenchingReaction Completion Solvent ExtractionPhase Separation Purification
(e.g., Recrystallization)

Crude Product Final Product Analysis
(HPLC, NMR, MS)

Purified Product Pure 5-Bromo-2-(difluoromethoxy)benzoic acid
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Generalized synthesis and purification workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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